(Tetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate
Cat. No. B009341
M. Wt: 270.35 g/mol
InChI Key: DCBKCZSYJRZBDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08859596B2
Procedure details
To a solution of (tetrahydro-2H-pyran-4-yl)methanol (5.0 g, 43.0 mmol) in CH2Cl2 (40 mL) and pyridine (30 mL) was added 4-(dimethylamino)pyridine (0.26 g, 2.2 mmol) followed by p-toluenesulfonyl chloride (8.2 g, 43.0 mmol). The mixture was allowed to stir at ambient temperature for 16 hours then was quenched with 5% aqueous HCl (15 mL) and the layers were separated. The aqueous phase was extracted with CH2Cl2 (3×10 mL). The combined organic extracts were dried over Na2SO4, filtered and concentrated under reduced pressure. Purification by column chromatography (SiO2, 75% hexanes in EtOAc) afforded the title compound (9.1 g, 33.7 mmol, 78% yield). MS (DCI/NH3) m/z 288 (M+NH4)+.
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][CH:4]([CH2:7][OH:8])[CH2:3][CH2:2]1.[C:9]1([CH3:19])[CH:14]=[CH:13][C:12]([S:15](Cl)(=[O:17])=[O:16])=[CH:11][CH:10]=1>C(Cl)Cl.N1C=CC=CC=1.CN(C)C1C=CN=CC=1>[CH3:19][C:9]1[CH:14]=[CH:13][C:12]([S:15]([O:8][CH2:7][CH:4]2[CH2:5][CH2:6][O:1][CH2:2][CH2:3]2)(=[O:17])=[O:16])=[CH:11][CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
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reactant
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|
Smiles
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O1CCC(CC1)CO
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Name
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|
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Quantity
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40 mL
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|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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|
Name
|
|
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Quantity
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30 mL
|
|
Type
|
solvent
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|
Smiles
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N1=CC=CC=C1
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|
Name
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|
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Quantity
|
0.26 g
|
|
Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Step Two
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Name
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|
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Quantity
|
8.2 g
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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to stir at ambient temperature for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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then was quenched with 5% aqueous HCl (15 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the layers were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous phase was extracted with CH2Cl2 (3×10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic extracts were dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purification by column chromatography (SiO2, 75% hexanes in EtOAc)
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC=C(C=C1)S(=O)(=O)OCC1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 33.7 mmol | |
| AMOUNT: MASS | 9.1 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
